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The Tropical Rainfall Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA)
is a suite of algorithms that produced quasi-global, high-resolution precipitation estimates.[1][2]
[3] Developed as a joint mission between NASA and the Japan Aerospace Exploration Agency
(JAXA), TRMM aimed to monitor and study tropical and subtropical precipitation.[1] The TMPA
products, particularly the 3-hourly 0.25°x0.25° latitude/longitude resolution data (3B42) and the
monthly gauge-adjusted data (3B43), have been widely used in various research applications,
including hydrology, climate modeling, and disaster monitoring.[1] This technical guide provides
a detailed overview of the TMPA's core methodologies, data products, and the experimental
protocols involved in its production.

Data Presentation: Key Characteristics and
Contributing Satellites

The TMPA dataset provides precipitation rate estimates in mm/hr, covering the latitude band
from 50°N to 50°S for the period from 1998 to the end of 2019.[1][3] The primary data products
are summarized in the table below.
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Temporal . .
Product ID . Spatial Resolution Key Feature
Resolution
Provides high-
resolution precipitation
3B42 3-hourly 0.25° x 0.25° estimates by
combining data from
multiple satellites.
A monthly
accumulation of 3B42
data, adjusted with
3B43 Monthly 0.25° x 0.25°

rain gauge
observations for

improved accuracy.[1]

The TMPA algorithm integrates data from a constellation of microwave and infrared sensors
aboard various satellites. The core TRMM satellite hosted a suite of instruments that served as

a calibration standard for the other sensors.

TRMM Satellite Instruments
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Key . Spatial
Instrument Type Swath Width .
Measurement Resolution
Active
Precipitation Microwave 3D rainfall
o 215 km 4.3 km
Radar (PR) Radar (13.8 distribution
GHz)
Sea surface
_ temperature,
TRMM Passive )
] ] wind speed,
Microwave Microwave 760 km 5-45km
) water vapor,
Imager (TMI) Radiometer o
cloud liquid
water, rain rate
Visible and ) Scene radiance
Passive ] ]
Infrared Scanner ) in 5 spectral 720 km 2.1 km (at nadir)
Radiometer
(VIRS) bands

Other Contributing Satellite Sensors

The TMPA also incorporated data from a variety of other passive microwave sensors on
different satellites to achieve its quasi-global coverage and frequent sampling. These include:

Special Sensor Microwave Imager (SSM/I)

Special Sensor Microwave Imager/Sounder (SSMIS)

Advanced Microwave Sounding Unit-B (AMSU-B)

Microwave Humidity Sounder (MHS)

Advanced Microwave Scanning Radiometer for Earth Observing System (AMSR-E)

These sensors, each with their unique characteristics, provided crucial microwave brightness
temperature data that were converted into precipitation estimates.
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Experimental Protocols: The Four-Stage TMPA
Algorithm

The generation of TMPA products followed a sophisticated four-stage process designed to
calibrate, combine, and refine precipitation estimates from various sources.

Stage 1: Calibration and Combination of Microwave
Precipitation Estimates

The first stage focused on creating the most accurate possible precipitation estimates from the
available passive microwave data.

Methodology:

« Intercalibration of Microwave Sensors: All passive microwave data from the various
contributing satellites were intercalibrated to a common standard. This standard was the
TRMM Combined Instrument (TCI) precipitation estimates, which are derived from a
combination of data from the TRMM PR and TMI. This step ensured that the precipitation
estimates from different sensors were consistent with each other.

» Precipitation Retrieval: The intercalibrated brightness temperatures from each microwave
sensor were then used to retrieve precipitation rates. This was primarily accomplished using
the Goddard Profiling Algorithm (GPROF), a Bayesian algorithm that relates observed
microwave brightness temperatures to pre-computed profiles of hydrometeors.

o Combination of Microwave Estimates: The precipitation estimates from the various
microwave sensors were then combined to create a single, high-quality microwave-only
precipitation field. In areas of overlapping sensor coverage, a weighted average of the
estimates was used.

Stage 2: Creation of Infrared (IR) Precipitation Estimates

To fill in the gaps in the microwave data coverage, precipitation estimates were also generated
from geostationary infrared data.

Methodology:
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» Microwave-IR Calibration: The high-quality microwave-derived precipitation estimates from
Stage 1 were used to calibrate the IR brightness temperatures. This was achieved through a
process of histogram matching. For a given month, histograms of co-located microwave
precipitation and IR brightness temperatures were generated. These histograms were then
used to create a lookup table that assigned a precipitation rate to each IR brightness
temperature value.

» IR Precipitation Retrieval: This lookup table was then applied to the full set of IR data to
generate precipitation estimates in areas and at times where no microwave data was
available.

Stage 3: Combination of Microwave and Infrared
Estimates

This stage involved merging the high-quality but spatially and temporally limited microwave
estimates with the lower-quality but more ubiquitous IR estimates.

Methodology:

o Data Merging: The microwave precipitation estimates from Stage 1 were considered the
primary source of information. Where available, these estimates were used directly in the
final 3-hourly product.

e Gap Filling: In regions and time steps where no microwave data was available, the calibrated
IR precipitation estimates from Stage 2 were used to fill in the gaps. This resulted in a
complete, 3-hourly precipitation field covering the entire 50°N - 50°S latitude band.

Stage 4: Rescaling to Rain Gauge Data (for 3B43)

The final stage in the production of the research-quality TMPA product (3B43) involved
adjusting the satellite-only estimates with monthly rain gauge data.

Methodology:

o Monthly Accumulation: The 3-hourly precipitation estimates from Stage 3 were summed over
a calendar month to create a monthly satellite-only precipitation product.
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o Gauge Analysis: Monthly precipitation totals from a global network of rain gauges were
collected and analyzed to create a gridded monthly gauge analysis. The Global Precipitation
Climatology Centre (GPCC) provided this gauge analysis.[4]

o Bias Adjustment: The monthly satellite-only product was then adjusted to match the monthly
gauge analysis. This was done by calculating a scaling factor for each grid cell, which was
the ratio of the gauge analysis to the satellite-only estimate.

o Application to 3-Hourly Data: This monthly scaling factor was then applied to each of the 3-
hourly precipitation estimates within that month, resulting in the final, gauge-adjusted 3B43
product.

Mandatory Visualization: TMPA Data Processing
Workflow

The following diagrams illustrate the logical flow of the TMPA data processing chain.
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Caption: TMPA data processing workflow from satellite inputs to final products.

Conclusion

The TRMM Multi-satellite Precipitation Analysis provided a long and valuable record of quasi-
global precipitation. Its multi-stage algorithm, which leveraged the strengths of various satellite
sensors and incorporated ground-based gauge data, set a new standard for satellite-based
precipitation estimation. While the TMPA products were discontinued at the end of 2019, they
have been succeeded by the Integrated Multi-satellitE Retrievals for GPM (IMERG) products,
which build upon the legacy of TMPA with improved algorithms and a wider range of satellite
inputs. The methodologies and protocols developed for TMPA laid a critical foundation for the
current era of global precipitation monitoring.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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